Cas no 2228203-77-6 (tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate
• CAS No: 2228203-77-6
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• CID: 6452754
• PubChem ID: 165829169
• Update Time: 2025-11-01

tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate
• EN300-1899508
• 2228203-77-6
• tert-butyl N-{2-chloro-4-[2-methyl-2-(methylamino)propyl]phenyl}carbamate

• Inchi： 1S/C16H25ClN2O2/c1-15(2,3)21-14(20)19-13-8-7-11(9-12(13)17)10-16(4,5)18-6/h7-9,18H,10H2,1-6H3,(H,19,20)
• InChI Key： JSOXTVLQEJHNIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)(C)NC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.1604557g/mol
• Monoisotopic Mass: 312.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS: 2228203-77-6)

The compound tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate (CAS: 2228203-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing the number of steps. The researchers utilized a combination of palladium-catalyzed cross-coupling and reductive amination to achieve high efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown that it selectively targets the serotonin and dopamine systems, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical trial highlighted its ability to cross the blood-brain barrier effectively, a crucial factor for central nervous system (CNS) drug candidates.

Furthermore, molecular docking studies have provided insights into the binding interactions of tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate with its target receptors. These computational analyses, combined with X-ray crystallography data, have elucidated the structural determinants of its high affinity and selectivity. Such findings are instrumental in the design of next-generation analogs with improved therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic properties.

In conclusion, tert-butyl N-{2-chloro-4-2-methyl-2-(methylamino)propylphenyl}carbamate represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and promising pharmacological profile underscore its potential to address unmet medical needs. Future studies should focus on advancing its preclinical development and exploring its therapeutic applications in greater depth.